Cas no 1154546-71-0 (1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine)

1-{3-(Propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine is a heterocyclic compound featuring a piperidine core substituted with an oxadiazole moiety. The presence of both the oxadiazole and amine functional groups enhances its potential as a versatile intermediate in medicinal chemistry and drug discovery. The oxadiazole ring contributes to metabolic stability and binding affinity, while the primary amine on the piperidine scaffold allows for further derivatization, making it valuable for the synthesis of bioactive molecules. Its structural rigidity and balanced lipophilicity may improve pharmacokinetic properties, supporting applications in the development of CNS-targeting or enzyme-modulating compounds. Suitable for research in pharmacophore optimization and lead compound refinement.
1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine structure
1154546-71-0 structure
Product name:1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine
CAS No:1154546-71-0
MF:C11H20N4O
MW:224.302701950073
CID:5046006

1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-amine
    • 1-((3-Isopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-4-amine
    • 1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-4-amine
    • 1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine
    • Inchi: 1S/C11H20N4O/c1-8(2)11-13-10(16-14-11)7-15-5-3-9(12)4-6-15/h8-9H,3-7,12H2,1-2H3
    • InChI Key: RWFZUIPDJLZZTN-UHFFFAOYSA-N
    • SMILES: O1C(CN2CCC(CC2)N)=NC(C(C)C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.2

1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P149411-500mg
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-amine
1154546-71-0
500mg
$ 435.00 2022-06-03
TRC
P149411-100mg
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-amine
1154546-71-0
100mg
$ 115.00 2022-06-03
TRC
P149411-1g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-amine
1154546-71-0
1g
$ 680.00 2022-06-03

Additional information on 1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-4-amine

Compound CAS No. 1154546-71-0: 1-{3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylmethyl}Piperidin-4-Amine

The compound CAS No. 1154546-71-0, also known as 1-{3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylmethyl}Piperidin-4-Amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted oxadiazole moiety, making it a valuable subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as click chemistry and transition metal-catalyzed reactions. These techniques not only enhance the efficiency of synthesis but also pave the way for exploring its diverse applications in drug discovery and materials science.

The molecular structure of CAS No. 1154546-71-0 is notable for its heterocyclic framework, which includes a piperidine ring attached to a substituted oxadiazole group. The presence of the propan-2-yl substituent on the oxadiazole ring introduces steric effects that can influence the compound's reactivity and selectivity in various chemical reactions. This structural feature makes it an intriguing candidate for studying non-covalent interactions and supramolecular chemistry.

Emerging research has highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique combination of structural motifs suggests that it could serve as a lead compound in the design of drugs targeting specific biological pathways or receptors. For instance, studies have demonstrated that analogs of this compound exhibit promising activity in modulating enzyme function and inhibiting key cellular processes.

In addition to its pharmaceutical applications, CAS No. 1154546-71-0 has shown promise in materials science, particularly in the synthesis of advanced polymers and functional materials. Its ability to form stable covalent bonds with other functional groups makes it a versatile building block for constructing complex molecular architectures.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, conformational flexibility, and potential interactions with biological systems. These findings underscore its potential as a valuable tool in both academic research and industrial development.

The synthesis of CAS No. 1154546-71-0 involves a multi-step process that typically begins with the preparation of the oxadiazole moiety followed by its coupling with the piperidine derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

Moreover, this compound's stability under various reaction conditions makes it an ideal candidate for exploring its reactivity in different chemical environments. Its ability to undergo functional group transformations opens up avenues for tailoring its properties to suit specific applications.

In conclusion, CAS No. 1154546-71-0: 1-{3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylmethyl}Piperidin-4-Amine stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.

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